molecular formula C18H22N2O3 B8544384 N-(3-tert-Butyl-2-hydroxy-5-methoxyphenyl)-N'-phenylurea CAS No. 195312-23-3

N-(3-tert-Butyl-2-hydroxy-5-methoxyphenyl)-N'-phenylurea

Cat. No.: B8544384
CAS No.: 195312-23-3
M. Wt: 314.4 g/mol
InChI Key: NQJHABPGIVMYIJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N-(3-tert-Butyl-2-hydroxy-5-methoxyphenyl)-N'-phenylurea is a useful research compound. Its molecular formula is C18H22N2O3 and its molecular weight is 314.4 g/mol. The purity is usually 95%.
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Properties

CAS No.

195312-23-3

Molecular Formula

C18H22N2O3

Molecular Weight

314.4 g/mol

IUPAC Name

1-(3-tert-butyl-2-hydroxy-5-methoxyphenyl)-3-phenylurea

InChI

InChI=1S/C18H22N2O3/c1-18(2,3)14-10-13(23-4)11-15(16(14)21)20-17(22)19-12-8-6-5-7-9-12/h5-11,21H,1-4H3,(H2,19,20,22)

InChI Key

NQJHABPGIVMYIJ-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C)C1=C(C(=CC(=C1)OC)NC(=O)NC2=CC=CC=C2)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

Conc. hydrochloric acid (1.5 ml) was added to 30 ml of a methanol solution containing 2.2 g of [2-(3-phenyl-ureido)-4-methoxy-6-tert-butylphenoxy]methoxymethane and the mixture was stirred at room temperature for 1.5 hours. The solvent was removed under reduced pressure and the residue was extracted with ethyl acetate. The extract was washed and dried, and the solvent was removed under reduced pressure. Hexane was added to the residue and the resulting crystals were collected by filtration and recrystallized from a mixed solution of ethyl acetate and hexane to give 1.6 g of 2-(3-phenylureido)-4-methoxy-6-tert-butylphenol (yield: 83%, melting point: 147°-149° C., IR: 3400, 3350, 1670 cm-1).
Quantity
1.5 mL
Type
reactant
Reaction Step One
Quantity
30 mL
Type
solvent
Reaction Step One
Name
[2-(3-phenyl-ureido)-4-methoxy-6-tert-butylphenoxy]methoxymethane
Quantity
2.2 g
Type
reactant
Reaction Step Two

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